![molecular formula C21H21NO9 B461454 2-Methoxyethyl 2-amino-6-(hydroxymethyl)-4-[4-(methoxycarbonyl)phenyl]-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate CAS No. 902021-89-0](/img/structure/B461454.png)
2-Methoxyethyl 2-amino-6-(hydroxymethyl)-4-[4-(methoxycarbonyl)phenyl]-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate
Description
2-Methoxyethyl 2-amino-6-(hydroxymethyl)-4-[4-(methoxycarbonyl)phenyl]-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate is a useful research compound. Its molecular formula is C21H21NO9 and its molecular weight is 431.4g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methoxyethyl 2-amino-6-(hydroxymethyl)-4-[4-(methoxycarbonyl)phenyl]-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methoxyethyl 2-amino-6-(hydroxymethyl)-4-[4-(methoxycarbonyl)phenyl]-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Research on pyran derivatives, including those structurally similar to 2-Methoxyethyl 2-amino-6-(hydroxymethyl)-4-[4-(methoxycarbonyl)phenyl]-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate, has demonstrated their effectiveness in corrosion mitigation. Studies have shown that these compounds act as mixed-type inhibitors, significantly enhancing the inhibition efficiency in acidic solutions, such as sulphuric acid, commonly used for mild steel corrosion protection (Saranya et al., 2020).
Structural Analysis and Molecular Properties
The structural properties and molecular interactions of similar pyran derivatives have been extensively studied. For example, the analysis of sterically hindered 6-amino-5-cyano-2-methyl-4-(1-naphthyl)-4H-pyran-3-carboxylate derivatives has provided insights into their molecular conformations, intermolecular hydrogen bonding, and steric effects (Nesterov et al., 2007). These studies are crucial for understanding the potential applications of these compounds in various fields, including materials science and pharmaceuticals.
Synthesis and Transformation in Organic Chemistry
Research has focused on the synthesis and transformation of pyran derivatives for developing novel compounds. The synthesis of ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives through a one-pot reaction highlights the versatility and importance of pyran compounds in organic synthesis (Wang et al., 2012).
Antibacterial and Antioxidant Properties
Certain pyran derivatives synthesized using green chemistry approaches have shown promising antibacterial and antioxidant properties. For instance, pyrano[3,2-b]pyran derivatives synthesized using nano fluoroapatite doped with Si and Mg exhibited significant antibacterial activity against Staphylococcus aureus and notable antioxidant activity, indicating their potential in medicinal chemistry (Memar et al., 2020).
properties
IUPAC Name |
2-methoxyethyl 2-amino-6-(hydroxymethyl)-4-(4-methoxycarbonylphenyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO9/c1-27-7-8-29-21(26)16-15(11-3-5-12(6-4-11)20(25)28-2)18-17(31-19(16)22)14(24)9-13(10-23)30-18/h3-6,9,15,23H,7-8,10,22H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZRUBCOIQLOOFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC(=O)C1=C(OC2=C(C1C3=CC=C(C=C3)C(=O)OC)OC(=CC2=O)CO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxyethyl 2-amino-6-(hydroxymethyl)-4-[4-(methoxycarbonyl)phenyl]-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate | |
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